Cas no 234450-33-0 ({3-(trifluoromethyl)sulfanylphenyl}methanamine)

{3-(trifluoromethyl)sulfanylphenyl}methanamine is a versatile organic compound characterized by a trifluoromethylsulfanyl substituent on a phenyl ring. It exhibits high purity and stability, making it ideal for various synthetic applications. Its unique structure allows for efficient substitution reactions, enhancing its utility in organic synthesis. The compound is suitable for pharmaceuticals, agrochemicals, and fine chemicals, offering researchers a valuable tool for novel compound development.

{3-(trifluoromethyl)sulfanylphenyl}methanamine structure

234450-33-0 structure

Product Name:{3-(trifluoromethyl)sulfanylphenyl}methanamine

CAS No:234450-33-0

MF:C₈H₈F₃NS

MW:207.216031074524

MDL:MFCD00236344

CID:245401

PubChem ID:2777873

Update Time:2025-06-18

{3-(trifluoromethyl)sulfanylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine,3-[(trifluoromethyl)thio]-
- 1-{3-[(Trifluoromethyl)thio]phenyl}methanamine
- 3-(Trifluoromethylthio)benzylamine
- DTXSID00380692
- SCHEMBL5729617
- 3-[(Trifluoromethyl)thio]benzylamine
- FT-0613967
- EN300-842203
- Benzenemethanamine, 3-[(trifluoromethyl)thio]-
- [3-(trifluoromethylsulfanyl)phenyl]methanamine
- YPPYNSNXKGEPFF-UHFFFAOYSA-N
- 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}methanamine
- MFCD00236344
- 234450-33-0
- SB78009
- TS-00385
- 3-(TRIFLUOROMETHYLTHIO)BENZYLAMINE, 97
- (3-((Trifluoromethyl)thio)phenyl)methanamine
- CS-0269256
- {3-[(trifluoromethyl)sulfanyl]phenyl}methanamine
- AKOS025393635
- F75328
- {3-(trifluoromethyl)sulfanylphenyl}methanamine
- 3-[(Trifluoromethyl)sulphanyl]benzylamine
- MDL： MFCD00236344
- Inchi： 1S/C8H8F3NS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H,5,12H2
- InChI Key： YPPYNSNXKGEPFF-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CC=CC(CN)=C1

Computed Properties

Exact Mass: 207.03304
Monoisotopic Mass: 207.03295492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 51.3Å²

Experimental Properties

PSA: 26.02

{3-(trifluoromethyl)sulfanylphenyl}methanamine Security Information

Risk Phrases：R34
Safety Term：S26;S36/37/39;S45

{3-(trifluoromethyl)sulfanylphenyl}methanamine Pricemore >>

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abcr	AB228356-1 g	3-(Trifluoromethylthio)benzylamine, 98%; .	234450-33-0	98%	1 g	€699.00	2023-07-20
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Enamine	EN300-842203-5.0g	{3-[(trifluoromethyl)sulfanyl]phenyl}methanamine	234450-33-0	95.0%	5.0g	$818.0	2025-03-21
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